N-[cyano(thiophen-3-yl)methyl]-2-cyclopropylpyrimidine-4-carboxamide

• IUPAC Name: N-[cyano(thiophen-3-yl)methyl]-2-cyclopropylpyrimidine-4-carboxamide
• InChI: InChI=1S/C14H12N4OS/c15-7-12(10-4-6-20-8-10)18-14(19)11-3-5-16-13(17-11)9-1-2-9/h3-6,8-9,12H,1-2H2,(H,18,19)
• InChI Key: ZBUXUGXBCXOSFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=CC(=N2)C(=O)NC(C#N)C3=CSC=C3
• Molecular Formula: C14H12N4OS
• Molecular Weight: 284.34 g/mol

Description

“N-[cyano(thiophen-3-yl)methyl]-2-cyclopropylpyrimidine-4-carboxamide” is a complex organic compound. It contains a thiophene ring, which is a five-membered ring made up of one sulfur atom. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Synthesis Analysis

The synthesis of cyanoacetamides, which are a key component of this compound, may be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives. For example, the direct treatment of different amines with methyl cyanoacetate without solvent at room temperature can afford the target N-substituted cyanoacetamide compounds.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving a thiophene ring, a cyano group, and a pyrimidine ring. The thiophene ring is a five-membered ring with one sulfur atom. The cyano group (-CN) and the pyrimidine ring are also key components of the structure. Unfortunately, specific structural details for this exact compound are not available in the retrieved sources.

Mechanism of Action

The high binding energy for a similar compound suggests its potential as a possible 5-LOX inhibitor. 5-LOX is an enzyme that plays a key role in the inflammatory response, so inhibitors of this enzyme could have potential therapeutic applications.

Future Directions

The high binding energy for a similar compound suggests its further structure optimization and the need for in-depth studies. This indicates that there is potential for future research into the development of this compound as a possible therapeutic agent. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.